4-(Difluoromethyl)-2-ethyl-2H-pyrazolo[3,4-b]pyridin-6(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
A scalable, economical, and practical synthesis of 4-(difluoromethyl)pyridin-2-amine, a key intermediate for lipid kinase inhibitors, has been developed . The synthesis starts from 2,2-difluoroacetic anhydride, and an efficient five-step and two-pot procedure to prepare 4-(difluoromethyl)pyridin-2-amine has been developed . Another synthesis method involves the cyclocondensation of 3,4-substituted 5-aminopyrazoles with unsymmetrical 1,3-dicarbonyl compounds containing the difluoromethyl group .Scientific Research Applications
Synthesis and Drug Precursors
Research has developed methods for synthesizing new fluorine-containing pyrazolo[3,4-b]pyridinones, indicating their promise as drug precursors. These methods include heterocyclization of 1-substituted 5-aminopyrazoles and replacement reactions to introduce various substituents, underscoring the versatility of these compounds in synthesizing potential pharmaceuticals (Golubev et al., 2011).
Novel Synthesis Methods
Facile, novel, and efficient synthesis methods have been developed for pyrazolo[3,4-b]pyridine products from the condensation of pyrazole-5-amine derivatives. These methods are useful for preparing new N-fused heterocycle products in good to excellent yields, demonstrating the potential of these compounds in diverse synthetic applications (Ghaedi et al., 2015).
Biomedical Applications
A review of over 300,000 1H-pyrazolo[3,4-b]pyridines, including their synthesis and biomedical applications, highlights the significant interest in these compounds for therapeutic uses. This extensive research indicates a broad investigation into their roles in drug development, emphasizing their importance in medicinal chemistry (Donaire-Arias et al., 2022).
Chemical Reactivity and Applications
Innovative four-component bicyclization strategies have been devised for creating skeletally diverse pyrazolo[3,4-b]pyridine derivatives. These methods allow for a flexible approach to synthesizing multicyclic compounds, indicating the compound's utility in developing complex molecular architectures for various chemical applications (Tu et al., 2014).
Environmental and Material Science
The use of pyrazolo[3,4-b]pyridine derivatives as potential corrosion inhibitors for mild steel in acidic conditions has been explored. This research suggests additional industrial applications for these compounds beyond pharmaceuticals, demonstrating their versatility and potential in materials science (Dandia et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
4-(difluoromethyl)-2-ethyl-7H-pyrazolo[3,4-b]pyridin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2N3O/c1-2-14-4-6-5(8(10)11)3-7(15)12-9(6)13-14/h3-4,8H,2H2,1H3,(H,12,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPJSTILQKJQYDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C2C(=CC(=O)NC2=N1)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.